1-{4-[(1,3-benzodioxol-5-ylmethylene)amino]phenyl}ethanone

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethylideneamino)phenyl]ethanone
• InChI: InChI=1S/C16H13NO3/c1-11(18)13-3-5-14(6-4-13)17-9-12-2-7-15-16(8-12)20-10-19-15/h2-9H,10H2,1H3
• InChI Key: BMLAWJWUQFVMJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N=CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol
• CAS RN: 92855-90-8

Description

1-{4-[(1,3-benzodioxol-5-ylmethylene)amino]phenyl}ethanone, also known as piperonyl methyl ketone (PMK), is a chemical compound that is widely used in scientific research. PMK is a precursor in the synthesis of various substances, including pharmaceuticals, agrochemicals, and perfumes.

Mechanism of Action

PMK acts as a precursor in the synthesis of various substances and does not have a direct mechanism of action.
Biochemical and Physiological Effects:
PMK does not have any direct biochemical or physiological effects as it acts as a precursor in the synthesis of various substances.

Advantages and Limitations for Lab Experiments

PMK has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, PMK is a controlled substance in many countries and requires a license for its use in research.

Future Directions

There are several future directions for PMK research, including the development of new synthesis methods, the synthesis of novel substances using PMK as a precursor, and the investigation of the pharmacological properties of PMK-derived substances. Additionally, the use of PMK in the synthesis of agrochemicals and perfumes can also be further explored.

Synthesis Methods

PMK can be synthesized by various methods, including the Wacker oxidation of safrole, the Friedel-Crafts acylation of benzene with acetyl chloride, and the condensation of piperonal with nitroethane followed by reduction. The Wacker oxidation method is the most commonly used method for PMK synthesis, which involves the reaction of safrole with palladium chloride and copper chloride in the presence of oxygen and water.

Scientific Research Applications

PMK is widely used in scientific research as a precursor for the synthesis of various substances, including MDMA (3,4-methylenedioxymethamphetamine), a recreational drug with psychoactive effects. PMK is also used in the synthesis of various pharmaceuticals, such as lercanidipine, a calcium channel blocker used in the treatment of hypertension.